Cas no 105350-49-0 (4-(Thiazol-2-yloxy)phenylamine)

• Product Name: 4-(Thiazol-2-yloxy)phenylamine
• CAS No: 105350-49-0
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD09743704
• CID: 136339
• PubChem ID: 43363991
• Update Time: 2025-11-05

4-(Thiazol-2-yloxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Thiazol-2-yloxy)phenylamine
• 4-(1,3-thiazol-2-yloxy)aniline
• 4-(2-thiazolyloxy)Benzenamine
• 4-(Thiazol-2-yloxy)aniline
• Benzenamine,4-(2-thiazolyloxy)-
• 4-(Thiazol-2-yloxy)benzenamine
• ANW-51319
• CTK7D7789
• PubChem15820
• SBB091441
• SureCN1371678
• YKEZUUNVYCTDRU-UHFFFAOYSA-N
• EN300-4309962
• MFCD09743704
• DTXSID90655922
• 4-[(1,3-Thiazol-2-yl)oxy]aniline
• Z404017096
• 105350-49-0
• A896033
• FT-0738036
• AKOS009393859
• SCHEMBL1371678
• CS-0196475
• Benzenamine, 4-(2-thiazolyloxy)-
• GS-4348
• DB-059331

• MDL： MFCD09743704
• Inchi： 1S/C9H8N2OS/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-6H,10H2
• InChI Key： YKEZUUNVYCTDRU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 192.03600
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Boiling Point: 359.0±44.0°C at 760 mmHg
• PSA: 76.38000
• LogP: 3.09880

4-(Thiazol-2-yloxy)phenylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(Thiazol-2-yloxy)phenylamine

Introduction to 4-(Thiazol-2-yloxy)phenylamine (CAS No. 105350-49-0) and Its Emerging Applications in Chemical Biology

4-(Thiazol-2-yloxy)phenylamine, identified by the chemical abstracts service number 105350-49-0, is a heterocyclic amine derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class of molecules, which are well-documented for their broad spectrum of pharmacological effects. The structural motif of thiazol-2-yloxy provides a versatile scaffold for further functionalization, making it a valuable building block in drug discovery and medicinal chemistry.

The phenylamine moiety in the molecule introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and metal coordination, enhancing its solubility and binding affinity. Such characteristics make 4-(Thiazol-2-yloxy)phenylamine a promising candidate for developing novel therapeutic agents. Recent studies have highlighted its potential role in modulating enzyme activity and interacting with biological targets, particularly in the context of inflammation and neurodegenerative diseases.

One of the most compelling aspects of 4-(Thiazol-2-yloxy)phenylamine is its ability to act as a scaffold for structure-activity relationship (SAR) studies. Researchers have been exploring its derivatives to optimize pharmacokinetic properties and enhance target specificity. For instance, modifications at the thiazol-2-yloxy ring have shown significant effects on the compound's bioavailability and metabolic stability. These findings are particularly relevant in the development of next-generation small-molecule drugs that require stringent pharmacological profiles.

In the realm of medicinal chemistry, 4-(Thiazol-2-yloxy)phenylamine has been investigated for its potential anti-inflammatory and antioxidant properties. Thiazole derivatives are known to inhibit key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the phenylamine group further enhances its ability to interact with these enzymes, leading to more potent inhibitory effects. Preclinical studies have demonstrated that certain analogs of 4-(Thiazol-2-yloxy)phenylamine can significantly reduce inflammatory markers in animal models, suggesting their therapeutic potential.

The compound's interaction with biological targets has also been explored through computational chemistry approaches. Molecular docking studies have revealed that 4-(Thiazol-2-yloxy)phenylamine can bind effectively to various protein receptors, including those involved in pain signaling and neurotransmitter release. These interactions are mediated by the compound's ability to form hydrogen bonds and hydrophobic interactions with key residues in the binding pockets. Such insights have guided the design of more selective derivatives with improved therapeutic efficacy.

Another area where 4-(Thiazol-2-yloxy)phenylamine has shown promise is in the treatment of neurodegenerative disorders. Oxidative stress and inflammation are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. By targeting these pathological processes, 4-(Thiazol-2-yloxy)phenylamine derivatives have demonstrated potential in preclinical models as neuroprotective agents. The compound's ability to cross the blood-brain barrier further enhances its appeal for treating central nervous system (CNS) disorders.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex derivatives of 4-(Thiazol-2-yloxy)phenylamine, expanding its chemical space for drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at the thiazol-2-yloxy and phenylamine moieties. These synthetic strategies have facilitated the rapid generation of libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

The pharmacokinetic profile of 4-(Thiazol-2-yloxy)phenylamine is another critical aspect that has been thoroughly investigated. In vitro studies have revealed that the compound exhibits moderate solubility in aqueous media, which is essential for oral bioavailability. Additionally, metabolic stability studies indicate that it undergoes biotransformation via cytochrome P450 enzymes, suggesting potential drug-drug interactions. These findings are crucial for optimizing dosing regimens and minimizing side effects in clinical settings.

Future directions in the study of 4-(Thiazol-2-yloxy)phenylamine include exploring its role in modulating immune responses. The compound's ability to interact with immune cells and cytokine pathways has been suggested by preliminary data. By targeting specific immune mediators, derivatives of this molecule could offer novel therapeutic strategies for autoimmune diseases and chronic inflammation.

In conclusion, 4-(Thiazol-2-yloxy)phenylamine (CAS No. 105350-49-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug development. Its unique combination of structural features enables it to interact with multiple biological targets, making it a versatile scaffold for therapeutic intervention. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a lead molecule in medicinal chemistry.